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Abstract
This document provides detailed application notes and protocols for the generation of the

pentafluoroxenon(VI) cation, XeF₅⁺, from xenon hexafluoride (XeF₆). The XeF₅⁺ cation is a

powerful oxidizing agent and a useful synthon in the preparation of other xenon compounds. Its

generation is achieved through the reaction of XeF₆ with a strong Lewis acid, which acts as a

fluoride ion acceptor. This guide outlines the theoretical basis, experimental procedures, and

characterization techniques for the synthesis of stable XeF₅⁺ salts.

Introduction
Xenon hexafluoride (XeF₆) is a versatile reagent in noble gas chemistry. It can act as a

fluoride ion donor in the presence of strong Lewis acids, leading to the formation of the square

pyramidal XeF₅⁺ cation.[1] This reaction is a classic example of acid-base chemistry in a non-

aqueous medium, where XeF₆ donates a fluoride ion (F⁻) to a suitable acceptor. The general

reaction can be represented as:

XeF₆ + A → [XeF₅]⁺[AF]⁻

Where 'A' is a Lewis acid capable of accepting a fluoride ion. Common Lewis acids employed

for this purpose include antimony pentafluoride (SbF₅), arsenic pentafluoride (AsF₅), and
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platinum hexafluoride (PtF₆). The resulting products are ionic salts composed of the XeF₅⁺

cation and a complex anion, such as [SbF₆]⁻, [AsF₆]⁻, or [PtF₆]⁻.

Data Presentation
The spectroscopic characterization of the XeF₅⁺ cation is crucial for confirming its formation

and understanding its structure. Raman spectroscopy is a particularly powerful tool for this

purpose, as the vibrational modes of the cation are distinct.

Vibrational Mode Symmetry
Raman Shift (cm⁻¹)
(in [XeF₅]⁺[AsF₆]⁻)

Assignment

ν₁(a₁) A₁ ~685 Xe-Fₐₓ stretch

ν₂(a₁) A₁ ~654 Sym. Xe-Fₑq stretch

ν₃(b₁) B₁ ~605 Sym. Xe-Fₑq stretch

ν₄(b₂) B₂ ~325 Fₑq-Xe-Fₑq bend

ν₅(e) E ~638 Asym. Xe-Fₑq stretch

ν₆(e) E ~375 Fₐₓ-Xe-Fₑq bend

ν₇(e) E ~220 Fₑq-Xe-Fₑq bend

Note: Raman shifts can vary slightly depending on the counter-ion and the experimental

conditions. The data presented is a representative example.

Experimental Protocols
Safety Precautions: Xenon hexafluoride and strong Lewis acids like antimony pentafluoride

are extremely reactive, corrosive, and toxic. All manipulations must be carried out in a dry, inert

atmosphere (e.g., a nitrogen or argon-filled glovebox) and with appropriate personal protective

equipment (PPE), including gloves, lab coat, and safety glasses. Anhydrous hydrogen fluoride

(aHF) is also highly corrosive and requires specialized handling procedures.

Synthesis of [XeF₅]⁺[AsF₆]⁻
This protocol describes the reaction of xenon hexafluoride with arsenic pentafluoride.
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Materials:

Xenon hexafluoride (XeF₆)

Arsenic pentafluoride (AsF₅)

Anhydrous hydrogen fluoride (aHF) - solvent

FEP (Fluorinated ethylene propylene) reaction vessel

Magnetic stirrer

Procedure:

In an inert atmosphere glovebox, place a magnetic stir bar in a clean, dry FEP reaction

vessel.

Condense a known amount of anhydrous HF into the reaction vessel at low temperature

(e.g., -196 °C, liquid nitrogen).

Add a stoichiometric amount of XeF₆ to the frozen aHF.

Slowly add a slight molar excess of AsF₅ to the mixture.

Allow the reaction mixture to warm slowly to room temperature while stirring.

The reaction is typically complete within a few hours, resulting in a colorless solution.

The solvent (aHF) can be slowly removed under vacuum to yield the solid [XeF₅]⁺[AsF₆]⁻

salt.

Synthesis of [XeF₅]⁺[SbF₆]⁻
This protocol outlines the reaction between xenon hexafluoride and antimony pentafluoride.

Materials:

Xenon hexafluoride (XeF₆)
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Antimony pentafluoride (SbF₅)

Anhydrous hydrogen fluoride (aHF) - solvent

FEP reaction vessel

Magnetic stirrer

Procedure:

Following the same safety precautions and using a similar setup as in 3.1, condense a

known amount of aHF into the FEP reaction vessel.

Add a pre-weighed amount of XeF₆ to the frozen solvent.

Carefully add a stoichiometric amount of SbF₅ to the reaction vessel.

Allow the mixture to warm to room temperature and stir until the reactants have fully

dissolved and reacted.

The product, [XeF₅]⁺[SbF₆]⁻, can be isolated by the slow removal of the aHF solvent under

vacuum.

Characterization
Raman Spectroscopy
Raman spectroscopy is the primary method for identifying the XeF₅⁺ cation.

Protocol:

Load a small sample of the solid product into a quartz capillary or a suitable sample holder

inside an inert atmosphere glovebox.

Seal the sample container to prevent exposure to moisture.

Acquire the Raman spectrum using a suitable laser excitation wavelength (e.g., 532 nm or

785 nm).
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Compare the observed vibrational frequencies with the known values for the XeF₅⁺ cation

(see Data Presentation table). The presence of characteristic peaks will confirm the

formation of the desired product.

¹⁹F NMR Spectroscopy
¹⁹F NMR spectroscopy can also be used to characterize the XeF₅⁺ cation. The spectrum is

expected to show two resonances corresponding to the axial and equatorial fluorine atoms.

Protocol:

Dissolve a sample of the product in a suitable anhydrous solvent (e.g., aHF) in an NMR tube

made of a compatible material (e.g., FEP or PFA).

Acquire the ¹⁹F NMR spectrum on a high-field NMR spectrometer.

The spectrum of XeF₅⁺ should exhibit a quintet for the axial fluorine and a doublet for the

four equatorial fluorines, consistent with the square pyramidal geometry.

Visualization of the Generation Pathway
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Caption: Reaction pathway for the generation of the XeF₅⁺ cation.

Logical Workflow for Synthesis and
Characterization
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Synthesis

Characterization
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Caption: Experimental workflow for XeF₅⁺ cation synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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